Cas no 1187168-63-3 (5-(2-Methyl-pyridin-4-yl)-thiophene-2-carboxylic acid ethyl ester)

• Product Name: 5-(2-Methyl-pyridin-4-yl)-thiophene-2-carboxylic acid ethyl ester
• CAS No: 1187168-63-3
• MF: C₁₃H₁₃NO₂S
• MW: 247.3128221035
• MDL: MFCD13152511
• CID: 3043617
• PubChem ID: 49761879
• Update Time: 2024-11-04

5-(2-Methyl-pyridin-4-yl)-thiophene-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-(2-Methyl-pyridin-4-yl)-thiophene-2-carboxylic acid ethyl ester
• 1187168-63-3
• ethyl 5-(2-methylpyridin-4-yl)thiophene-2-carboxylate
• MFCD13152511
• ethyl5-(2-methylpyridin-4-yl)thiophene-2-carboxylate
• AKOS016017103

• MDL： MFCD13152511
• Inchi： 1S/C13H13NO2S/c1-3-16-13(15)12-5-4-11(17-12)10-6-7-14-9(2)8-10/h4-8H,3H2,1-2H3
• InChI Key： APWQLKJZVYSTRF-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=CC=C1C1C=CN=C(C)C=1

Computed Properties

• Exact Mass: 247.06669983g/mol
• Monoisotopic Mass: 247.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 368.8±42.0 °C at 760 mmHg
• Flash Point: 176.9±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-(2-Methyl-pyridin-4-yl)-thiophene-2-carboxylic acid ethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)